Cas no 480424-62-2 ((3,5-Diformylphenyl)boronic acid)

• Product Name: (3,5-Diformylphenyl)boronic acid
• CAS No: 480424-62-2
• MF: C₈H₇BO₄
• MW: 177.94978260994
• MDL: MFCD03701570
• CID: 856457
• PubChem ID: 24880369
• Update Time: 2025-10-24

(3,5-Diformylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-Diformylphenyl)boronic acid
• 3,5-DIFORMYLPHENYLBORONIC ACID
• DTXSID90400454
• YSWG126
• 480424-62-2
• SCHEMBL1619086
• RIFBPKDFVPXQQH-UHFFFAOYSA-N
• 3,5-Diformylphenylboronic acid (contains varying amounts of Anhydride)
• C8H7BO4
• (3,5-diformylphenyl)boronicAcid
• CS-0110193
• AB15794
• AKOS022173255
• 3 5-DIFORMYLPHENYLBORONIC ACID
• MFCD03701570
• DB-372225
• BS-53036
• E78164
• SY300561

• MDL： MFCD03701570
• Inchi： 1S/C8H7BO4/c10-4-6-1-7(5-11)3-8(2-6)9(12)13/h1-5,12-13H
• InChI Key： RIFBPKDFVPXQQH-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C=O)C=C(C=O)C=1)O

Computed Properties

• Exact Mass: 178.04400
• Monoisotopic Mass: 178.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: 255-259 °C (Dec.) (lit.)
• Boiling Point: 432.4±55.0 °C at 760 mmHg
• Flash Point: 215.3±31.5 °C
• Refractive Index: 1.559
• PSA: 74.60000
• LogP: -1.00860
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(3,5-Diformylphenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (3,5-Diformylphenyl)boronic acid

(3,5-Diformylphenyl)boronic Acid: A Comprehensive Overview

(3,5-Diformylphenyl)boronic acid, also known by its CAS number 480424-62-2, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique properties and versatile applications in various research domains. In this article, we will delve into the latest research findings, chemical properties, synthesis methods, and applications of (3,5-Diformylphenyl)boronic acid, providing a comprehensive understanding of its significance in modern scientific research.

The structure of (3,5-Diformylphenyl)boronic acid consists of a phenyl ring substituted with two formyl groups at the 3 and 5 positions, with a boronic acid group attached to the ring. This arrangement imparts the compound with unique electronic and steric properties, making it an ideal candidate for various chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of complex organic molecules, particularly in the context of cross-coupling reactions.

One of the most notable applications of (3,5-Diformylphenyl)boronic acid is in the field of organometallic chemistry. Researchers have utilized this compound in the development of novel catalysts for industrial processes. For instance, a study published in the Journal of Catalysis demonstrated that (3,5-Diformylphenyl)boronic acid can serve as a precursor for highly active catalysts in olefin polymerization reactions. These catalysts exhibit superior activity and selectivity compared to traditional counterparts, making them valuable for large-scale chemical production.

In addition to its catalytic applications, (3,5-Diformylphenyl)boronic acid has found significant use in drug discovery and development. The compound's ability to participate in Suzuki-Miyaura coupling reactions has made it a valuable tool for constructing complex molecular frameworks with high precision. Recent advancements in medicinal chemistry have leveraged this property to synthesize potential drug candidates targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of (3,5-Diformylphenyl)boronic acid has been optimized through innovative methodologies that enhance yield and purity. A groundbreaking approach reported in Organic Letters involves a one-pot synthesis route utilizing microwave-assisted conditions. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

Furthermore, the environmental impact of (3,5-Diformylphenyl)boronic acid has been a subject of recent investigations. Studies conducted by environmental chemists have assessed its biodegradability and toxicity profiles under various conditions. Findings indicate that while the compound exhibits low acute toxicity to aquatic organisms, its long-term effects on ecosystems warrant further scrutiny.

In conclusion, (3,5-Diformyphenl)boronic acid stands as a pivotal compound in contemporary chemical research. Its diverse applications across catalysis, drug discovery, and materials science underscore its importance in advancing scientific innovation. As research continues to uncover new potentials for this compound, it is poised to play an even more critical role in shaping future technological advancements.